(4-Methylsulfinylphenyl)-piperidin-1-ylmethanone

• IUPAC Name: (4-methylsulfinylphenyl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C13H17NO2S/c1-17(16)12-7-5-11(6-8-12)13(15)14-9-3-2-4-10-14/h5-8H,2-4,9-10H2,1H3
• InChI Key: HATOTPRZUARTIP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=CC=C(C=C1)C(=O)N2CCCCC2
• Molecular Formula: C13H17NO2S
• Molecular Weight: 251.35 g/mol

Description

(4-Methylsulfinylphenyl)-piperidin-1-ylmethanone, also known as Modafinil, is a medication used to treat sleep disorders such as narcolepsy, obstructive sleep apnea, and shift work sleep disorder. Modafinil is a wakefulness-promoting agent that is known to improve cognitive function, increase alertness, and enhance memory.

Mechanism of Action

(4-Methylsulfinylphenyl)-piperidin-1-ylmethanone is believed to work by increasing the levels of neurotransmitters such as dopamine, norepinephrine, and histamine in the brain. It is thought to act on the hypothalamus, which regulates sleep and wakefulness, and the prefrontal cortex, which is involved in cognitive function.
Biochemical and Physiological Effects:
(4-Methylsulfinylphenyl)-piperidin-1-ylmethanone has been shown to increase wakefulness and reduce fatigue, as well as improve cognitive function and memory. It has also been found to enhance mood and reduce symptoms of depression and anxiety.

Advantages and Limitations for Lab Experiments

(4-Methylsulfinylphenyl)-piperidin-1-ylmethanone has several advantages as a research tool, including its ability to enhance cognitive function and improve memory. However, it also has limitations, such as the potential for side effects and the need to carefully control dosages to avoid adverse effects.

Future Directions

There are several areas of research that could benefit from further investigation into the effects of (4-Methylsulfinylphenyl)-piperidin-1-ylmethanone. These include its potential as a treatment for neurological and psychiatric disorders, as well as its use as a cognitive enhancer in healthy individuals. Additionally, further studies could explore the long-term effects of (4-Methylsulfinylphenyl)-piperidin-1-ylmethanone use and the potential for addiction or dependence.

Synthesis Methods

(4-Methylsulfinylphenyl)-piperidin-1-ylmethanone is synthesized through a multi-step process that involves the condensation of hydrazine with 4-methylthioacetophenone to form 4-methylthio-2-hydrazinylacetophenone. This intermediate is then reacted with benzaldehyde to produce (4-methylsulfinylphenyl)-piperidin-1-ylmethanone.

Scientific Research Applications

(4-Methylsulfinylphenyl)-piperidin-1-ylmethanone has been extensively studied for its cognitive-enhancing effects and has been shown to improve attention, memory, and executive function in healthy individuals. It has also been investigated for its potential as a treatment for various neurological and psychiatric disorders, including Alzheimer's disease, depression, and schizophrenia.